Piperidyl formanilide

• IUPAC Name: N-phenylpiperidine-1-carboxamide
• InChI: InChI=1S/C12H16N2O/c15-12(14-9-5-2-6-10-14)13-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,13,15)
• InChI Key: UICIJOHWFFTRLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C12H16N2O
• DSSTOX Substance ID: DTXSID80334299
• Molecular Weight: 204.27 g/mol
• CAS No.: 2645-36-5

Description

Piperidine is a six-membered heterocyclic compound, including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Formanilide is the organic compound with the formula C6H5N(H)CHO. It is the formamide of aniline.

Synthesis Analysis

Piperidine derivatives are synthesized through various intra- and intermolecular reactions. Formanilides, on the other hand, are commonly synthesized as intermediates in the production of other chemicals.

Molecular Structure Analysis

The molecular structure of formanilide has been determined by gas-phase electron diffraction (GED) augmented by quantum chemical calculations.

Chemical Reactions Analysis

Piperidine derivatives are formed through various intra- and intermolecular reactions. Formanilide, on the other hand, undergoes various reactions, including dehydration to give phenylisocyanide.

Physical and Chemical Properties Analysis

Formanilide is a colorless solid with a molar mass of 121.139 g·mol −1.

Scientific Research Applications

Traditional and Ethnopharmacological Use

Piperidyl compounds, including those similar to piperidyl formanilide, have been used traditionally for various medicinal purposes. For example, Piper longum, known as 'Pippali', has been utilized in traditional medicine in South Asia for treating ailments like insomnia, epilepsy, diabetes, and asthma (Yadav, Krishnan, & Vohora, 2020).

Pharmacological Activities

Piperidyl derivatives exhibit a range of pharmacological activities. These include anti-inflammatory, analgesic, antioxidant, antimicrobial, anti-cancer, anti-stress, and immunomodulatory effects (Salehi et al., 2019). Specifically, piperine, a compound found in Piper nigrum and Piper longum, shows potential as an anti-inflammatory and antitumor agent (Bang et al., 2009).

Anti-Cancer Properties

Piperidyl compounds have been shown to possess anti-cancer properties. For instance, piperine has been found to inhibit tumor growth and metastasis in various cancer models (Lai et al., 2012).

Neuropharmacological Applications

Piperazine derivatives, closely related to this compound, have been studied for their neuropharmacological applications, including as antipsychotic, antidepressant, and anxiolytic drugs (Brito et al., 2018).

Anti-Inflammatory and Anti-Arthritic Effects

Piperine, an active component of Piper nigrum, has demonstrated anti-inflammatory and antiarthritic effects in human interleukin 1β-stimulated fibroblast-like synoviocytes and in rat arthritis models, highlighting its potential therapeutic uses in inflammatory diseases (Bang et al., 2009).

Antimicrobial Activity

Piperidyl compounds are also known for their antimicrobial properties. Piper species have been used traditionally and scientifically validated for their antibacterial, antifungal, and antimalarial activities, which can be attributed to their bioactive compounds like piperine (Mgbeahuruike et al., 2017).

Mechanism of Action

Target of Action

N-phenylpiperidine-1-carboxamide, also known as Piperidyl formanilide, is a derivative of the piperidine nucleus . Piperidine derivatives are known to have a wide range of biological activities and are utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant agents . .

Mode of Action

Piperidine derivatives are known to interact with various biological targets, leading to changes in cellular processes . The specific interaction of N-phenylpiperidine-1-carboxamide with its targets and the resulting changes would require further investigation.

Biochemical Pathways

Piperidine derivatives are known to affect various biochemical pathways due to their wide range of biological activities . The downstream effects of these interactions would depend on the specific targets and mode of action of N-phenylpiperidine-1-carboxamide.

Result of Action

Given the wide range of biological activities of piperidine derivatives, the compound is likely to have significant molecular and cellular effects .

Safety and Hazards

According to the safety data sheet, formanilide is not considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

Piperidines play a significant role in the pharmaceutical industry, and the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.